Cas no 1804415-30-2 (Methyl 3-cyano-5-methyl-4-nitrobenzoate)

• Product Name: Methyl 3-cyano-5-methyl-4-nitrobenzoate
• CAS No: 1804415-30-2
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951451
• Update Time: 2025-09-28

Methyl 3-cyano-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-methyl-4-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-7(10(13)16-2)4-8(5-11)9(6)12(14)15/h3-4H,1-2H3
• InChI Key： NIODOSCKIWLQLG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9